Cas no 27826-73-9 (2,5-Anhydro-D-glucitol)

• Product Name: 2,5-Anhydro-D-glucitol
• CAS No: 27826-73-9
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 53223
• PubChem ID: 176465
• Update Time: 2025-04-18

2,5-Anhydro-D-glucitol Chemical and Physical Properties

Names and Identifiers

• 2,5-Anhydro-D-glucitol
• 1,2,3,4,4a,5,6,7-Oct
• 1,2,3,4,4a,5,6,7-octahydro-2,5,5-trimethyl-2-naphthaleno
• 1,2,3,4,4a,5,6,7-octahydro-2,5,5-trimethyl-2-Naphthalenol
• 1,2,3,4,4A,5,6,7-OCTAHYDRO-2,5,5-TRIMETHYLNAPHTHALEN-2-OL
• 2,5-Anhydro-D-glucit
• 2,5-anhydroglucitol
• 2,5-sorbitan
• 2-Naphthalenol,1,2,3,4,4a,5,6,7-octahydro-2,5,5-trimethyl
• AMBRINOL
• AMBRINOL S
• Glucitol,2,5-anhydro-, D- (8CI)
• 2,5-Anhydro-D-sorbitol
• 2,5-Anhydrosorbitol
• W-202165
• UNII-NAZ6LS7Z8T
• AKOS028112394
• DTXSID70893380
• MCHWWJLLPNDHGL-JGWLITMVSA-N
• (2R,3S,4S,5S)-2,5-BIS(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• 27826-73-9
• (2S,3S,4S,5R)-2,5-bis(hydroxymethyl)oxolane-3,4-diol
• (2R, 3S, 4S, 5S)-2, 5-bis(hydroxymethyl)oxolane-3, 4-diol
• GLUCITOL, 2,5-ANHYDRO-, D-
• NAZ6LS7Z8T
• MFCD01863341
• D-Glucitol, 2,5-anhydro-
• Q27284765
• SCHEMBL389613
• AKOS006279640
• DTXCID401323390

• Inchi： 1S/C6H12O5/c7-1-3-5(9)6(10)4(2-8)11-3/h3-10H,1-2H2/t3-,4+,5-,6-/m1/s1
• InChI Key： MCHWWJLLPNDHGL-JGWLITMVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1CO)O)O

Computed Properties

• Exact Mass: 164.06800
• Monoisotopic Mass: 164.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2A^2
• XLogP3: -1.5

Experimental Properties

• Color/Form: Colorless syrup
• Density: 1.48
• Melting Point: 56-57°C
• Boiling Point: 416.2 °C at 760 mmHg
• Flash Point: 205.5 °C
• Refractive Index: 1.556
• PSA: 90.15000
• LogP: -2.53980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds